Cas no 76649-25-7 (3,6-Nonadien-1-ol)

• Product Name: 3,6-Nonadien-1-ol
• CAS No: 76649-25-7
• MF: C₉H₁₆O
• MW: 140.222743034363
• MDL: MFCD00036601
• CID: 570006
• PubChem ID: 87573912
• Update Time: 2025-05-20

3,6-Nonadien-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,6-Nonadien-1-ol
• 3,6-Nonadien-1-ol (mixture of isomers)
• trans,cis-3,6-Nonadien-1-ol (mixture of stereoisomers)
• TRANS,CIS-3,6-NONADIEN-1-OL
• N0594
• FT-0694589
• NS00013031
• 76649-25-7
• NS00124361
• 3,6-nonadienol
• (Z,z)-3,6-nonadien-1-ol
• FT-0692033
• SY273063
• NONA-3,6-DIEN-1-OL
• MFCD01632150
• PICGPEBVZGCYBV-UHFFFAOYSA-N
• EINECS 278-518-3
• DTXCID4047911
• DTXSID6072843

• MDL： MFCD00036601
• Inchi： 1S/C9H16O/c1-2-3-4-5-6-7-8-9-10/h3-4,6-7,10H,2,5,8-9H2,1H3
• InChI Key： PICGPEBVZGCYBV-UHFFFAOYSA-N
• SMILES： OCCC=CCC=CCC

Computed Properties

• Exact Mass: 140.12000
• Monoisotopic Mass: 140.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Solids
• Density: 0.866±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 214.7±9.0 ºC (760 Torr),
• Flash Point: 84.6±15.0 ºC,
• Refractive Index: 1.4650-1.4690
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 20.23000
• LogP: 2.28130
• FEMA: 3884
• Sensitiveness: Sensitive to light
• Solubility: Not determined

3,6-Nonadien-1-ol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3,6-Nonadien-1-ol

3,6-Nonadien-1-ol: A Comprehensive Overview

3,6-Nonadien-1-ol (CAS No. 76649-25-7) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has been the subject of extensive research in recent years. The molecule consists of a nine-carbon chain with two double bonds located at positions 3 and 6, and a hydroxyl group (-OH) at the terminal position (position 1). This configuration imparts 3,6-nonadien-1-ol with distinctive chemical and physical properties that make it valuable for various applications.

The synthesis of 3,6-nonadien-1-ol has been explored through several methodologies, including catalytic hydrogenation and oxidation reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed transition metal catalysts to achieve high yields of 3,6-nonadien-1-ol with minimal by-products. These developments are particularly relevant in the context of green chemistry, where reducing waste and improving reaction efficiency are paramount.

One of the most promising applications of 3,6-nonadien-1-ol lies in its use as a precursor for advanced materials. The compound's diene structure allows for polymerization reactions that yield materials with unique mechanical properties. For example, recent studies have demonstrated that polymers derived from 3,6-nonadien-1-ol exhibit exceptional flexibility and resilience under stress. These properties make them ideal candidates for applications in flexible electronics and biodegradable packaging materials.

In addition to its role in materials science, 3,6-nonadien-1-ol has also garnered attention in the field of biochemistry. The compound has been identified as a potential precursor for bioactive molecules with therapeutic applications. For instance, researchers have explored its use in the synthesis of antioxidants and anti-inflammatory agents. The ability of 3,6-nonadien-1_ol to undergo various functional group transformations makes it a versatile building block for drug discovery efforts.

The chemical stability of 3,6-nonadien_1_ol is another area that has been extensively studied. Recent investigations have revealed that the compound exhibits remarkable resistance to oxidative degradation under certain conditions. This stability is attributed to the conjugated diene system present in its structure, which provides protection against radical-induced damage. Such findings have important implications for the use of 3,6-nonadien_1_ol in industrial processes where oxidative conditions are prevalent.

From an environmental perspective, the biodegradability of 3,6-nonadien_1_ol has been a topic of interest for researchers concerned with sustainable chemistry practices. Studies have shown that under aerobic conditions, the compound can be effectively degraded by microbial communities within a relatively short timeframe. This property underscores its potential as an eco-friendly alternative to traditional petrochemical-based compounds.

In conclusion, 3,6-nonadien_1_ol (CAS No. 76649_25_7) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and properties continue to inspire innovative research aimed at unlocking its full potential as a valuable chemical resource.